Cas no 521317-01-1 (Thiazolidine, 3-acetyl-2-ethyl-, (2R)- (9CI))

• Product Name: Thiazolidine, 3-acetyl-2-ethyl-, (2R)- (9CI)
• CAS No: 521317-01-1
• MF: C₇H₁₃NOS
• MW: 159.249220609665
• CID: 936448
• Update Time: 2024-06-13

Thiazolidine, 3-acetyl-2-ethyl-, (2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Thiazolidine, 3-acetyl-2-ethyl-, (2R)- (9CI)
• Ethanone, 1-[(2R)-2-ethyl-3-thiazolidinyl]-

• Inchi： 1S/C7H13NOS/c1-3-7-8(6(2)9)4-5-10-7/h7H,3-5H2,1-2H3/t7-/m1/s1
• InChI Key： PHJUXEINVBUAET-SSDOTTSWSA-N
• SMILES： C(=O)(N1CCS[C@@H]1CC)C

Computed Properties

• Exact Mass: 159.072
• Monoisotopic Mass: 159.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.6A^2